Zidebactam
Zidebactam
Zidebactam is under investigation in clinical trial NCT02674347 (MAD Study to Evaluate the Safety, Tolerability and Pharmacokinetics of Intravenous Zidebactam in Healthy Adults).
Brand Name:
Vulcanchem
CAS No.:
1436861-97-0
VCID:
VC0547760
InChI:
InChI=1S/C13H21N5O7S/c19-11(8-2-1-5-14-6-8)15-16-12(20)10-4-3-9-7-17(10)13(21)18(9)25-26(22,23)24/h8-10,14H,1-7H2,(H,15,19)(H,16,20)(H,22,23,24)/t8-,9-,10+/m1/s1
SMILES:
C1CC(CNC1)C(=O)NNC(=O)C2CCC3CN2C(=O)N3OS(=O)(=O)O
Molecular Formula:
C13H21N5O7S
Molecular Weight:
391.40 g/mol
Zidebactam
CAS No.: 1436861-97-0
Cat. No.: VC0547760
Molecular Formula: C13H21N5O7S
Molecular Weight: 391.40 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Zidebactam is under investigation in clinical trial NCT02674347 (MAD Study to Evaluate the Safety, Tolerability and Pharmacokinetics of Intravenous Zidebactam in Healthy Adults). |
|---|---|
| CAS No. | 1436861-97-0 |
| Molecular Formula | C13H21N5O7S |
| Molecular Weight | 391.40 g/mol |
| IUPAC Name | [(2S,5R)-7-oxo-2-[[[(3R)-piperidine-3-carbonyl]amino]carbamoyl]-1,6-diazabicyclo[3.2.1]octan-6-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C13H21N5O7S/c19-11(8-2-1-5-14-6-8)15-16-12(20)10-4-3-9-7-17(10)13(21)18(9)25-26(22,23)24/h8-10,14H,1-7H2,(H,15,19)(H,16,20)(H,22,23,24)/t8-,9-,10+/m1/s1 |
| Standard InChI Key | YCZPXRQPDCXTIO-BBBLOLIVSA-N |
| Isomeric SMILES | C1C[C@H](CNC1)C(=O)NNC(=O)[C@@H]2CC[C@@H]3CN2C(=O)N3OS(=O)(=O)O |
| SMILES | C1CC(CNC1)C(=O)NNC(=O)C2CCC3CN2C(=O)N3OS(=O)(=O)O |
| Canonical SMILES | C1CC(CNC1)C(=O)NNC(=O)C2CCC3CN2C(=O)N3OS(=O)(=O)O |
| Appearance | White to off-white solid powder |
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